Cas no 2229163-75-9 (2-1-(4-phenylphenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(4-phenylphenyl)cyclopropylethan-1-amine
• CAS No: 2229163-75-9
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 6150137
• PubChem ID: 164662434
• Update Time: 2025-06-28

2-1-(4-phenylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-phenylphenyl)cyclopropylethan-1-amine
• EN300-1862847
• 2-[1-(4-phenylphenyl)cyclopropyl]ethan-1-amine
• 2229163-75-9

• Inchi： 1S/C17H19N/c18-13-12-17(10-11-17)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-9H,10-13,18H2
• InChI Key： MPPOORBSRIDYKM-UHFFFAOYSA-N
• SMILES： NCCC1(C2C=CC(C3C=CC=CC=3)=CC=2)CC1

Computed Properties

• Exact Mass: 237.151749610g/mol
• Monoisotopic Mass: 237.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(4-phenylphenyl)cyclopropylethan-1-amine

Compound CAS No. 2229163-75-9: 2-(1-(4-phenylphenyl)cyclopropyl)ethan-1-amine

The compound with CAS No. 2229163-75-9, commonly referred to as 2-(1-(4-phenylphenyl)cyclopropyl)ethan-1-amine, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic structure, which includes a cyclopropane ring fused with a benzene ring, and an ethanamine group attached to the cyclopropane moiety. The presence of the cyclopropane ring introduces strain into the molecule, which can influence its reactivity and interaction with biological systems.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The cyclopropyl group is known to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and reducing metabolic liabilities. Additionally, the 4-phenylphenyl substituent contributes to the molecule's hydrophobicity, which can be advantageous in targeting specific biological pathways.

In terms of synthesis, this compound can be prepared through a variety of methods, including palladium-catalyzed cross-coupling reactions and ring-closing metathesis. These methods allow for precise control over the stereochemistry and regioselectivity of the product, ensuring high purity and consistency in large-scale production. The synthesis of 2-(1-(4-phenylphenyl)cyclopropyl)ethan-1-amine has been optimized in recent years, with researchers focusing on improving reaction yields and reducing environmental impact.

The biological activity of this compound has been extensively studied in vitro and in vivo models. It has demonstrated potential as a modulator of various cellular pathways, including those involved in inflammation, neurodegeneration, and cancer progression. For instance, recent research has shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, it has been found to possess anti-proliferative effects on cancer cells, suggesting its potential as an anti-cancer agent.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of the cyclopropane ring make it a candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its ability to act as a semiconductor or light-emitting material in organic light-emitting diodes (OLEDs), which could lead to advancements in display technology.

The structural versatility of CAS No. 2229163-75-9 allows for further functionalization to tailor its properties for specific applications. For example, substitution at various positions on the benzene rings or modification of the ethanamine group can lead to derivatives with enhanced bioactivity or improved physical properties. This adaptability underscores its importance as a building block in chemical synthesis.

In conclusion, the compound CAS No. 2229163-75-9 represents a significant advancement in organic chemistry due to its unique structure and diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in both therapeutic development and materials innovation.